Cas no 129512-86-3 ((2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 129512-86-3
• MF: C₇H₇F₄NO₃
• MW: 229.128996133804
• CID: 5639328
• PubChem ID: 165916817
• Update Time: 2025-05-19

(2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 129512-86-3
• EN300-28275183
• (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H7F4NO3/c8-3-1-4(5(13)14)12(2-3)6(15)7(9,10)11/h3-4H,1-2H2,(H,13,14)/t3-,4-/m0/s1
• InChI Key： AYICXPPBNZHBFW-IMJSIDKUSA-N
• SMILES： F[C@@H]1CN(C(C(F)(F)F)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 229.03620573g/mol
• Monoisotopic Mass: 229.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic Acid (CAS No. 129512-86-3)

Compound with the chemical identifier CAS No. 129512-86-3 and the product name (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The stereochemical configuration specified by the (2S,4S) designation indicates a high degree of specificity, which is often crucial in drug design to ensure optimal biological activity and reduced side effects.

The core structure of this compound features a pyrrolidine ring, which is a six-membered heterocyclic compound containing one nitrogen atom. The presence of a fluorine atom at the 4-position and a trifluoroacetyl group at the 1-position introduces significant electronic and steric effects that can modulate the compound's interactions with biological targets. The carboxylic acid group at the 2-position further enhances its potential utility in medicinal chemistry by providing a site for further functionalization or as an anchor for protein binding.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into drug candidates has been shown to confer these advantages by influencing electronic distributions and hydrophobicity. Specifically, the trifluoroacetyl group is known for its ability to increase lipophilicity and improve oral bioavailability, making it a valuable moiety in drug development.

The stereochemistry of the pyrrolidine ring is another critical aspect that deserves attention. Chiral centers are often present in biologically active molecules, and their precise configuration can significantly impact the compound's efficacy and safety profile. The (2S,4S) configuration suggests that this compound has been carefully designed to interact optimally with specific biological targets while minimizing unwanted interactions. This level of stereochemical control is achieved through advanced synthetic methodologies that ensure high enantioselectivity.

Recent studies have highlighted the potential of this class of compounds in addressing various therapeutic challenges. For instance, pyrrolidine derivatives have been explored as inhibitors of enzymes involved in cancer metabolism and as modulators of neurotransmitter systems. The fluorinated and acylated nature of (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid positions it as a promising candidate for further investigation in these areas.

The trifluoroacetyl group not only enhances lipophilicity but also introduces a polar moiety that can interact with hydrophilic regions of biological targets. This dual functionality makes it an attractive feature for designing molecules that can effectively penetrate biological membranes while maintaining strong binding interactions within the target site. Such properties are particularly important for drugs that need to reach specific intracellular compartments or interact with membrane-bound receptors.

The carboxylic acid group at the 2-position provides another avenue for functionalization. It can be used to form esters or amides, which are common strategies in drug design to improve solubility or target specificity. Additionally, this group can be linked to other pharmacophores through conjugation or chelation mechanisms, expanding the potential applications of this compound in complex drug formulations.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques can predict how (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid will interact with biological targets at an atomic level. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds before they enter preclinical testing.

In conclusion, (2S,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid represents a sophisticated example of how structural features can be tailored to achieve specific pharmacological outcomes. Its unique combination of fluorine substitution, acylation, and stereochemistry makes it a compelling candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a pivotal role in developing next-generation therapeutics.